5-(2-anilinoethyl)-4-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one
Overview
Description
5-(2-anilinoethyl)-4-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as AET or Metaphit and is a derivative of the triazolobenzodiazepine family.
Mechanism of Action
The mechanism of action of 5-(2-anilinoethyl)-4-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one is not fully understood. However, it is believed to act as a positive allosteric modulator of GABA receptors. This means that it enhances the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain.
Biochemical and Physiological Effects:
Studies have shown that 5-(2-anilinoethyl)-4-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has a number of biochemical and physiological effects. It has been shown to increase the activity of GABA receptors, which can lead to decreased anxiety and sedation. It has also been shown to have anticonvulsant properties and can be used to treat seizures.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(2-anilinoethyl)-4-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one in lab experiments is its high affinity for GABA receptors. This makes it a useful tool for studying the function of these receptors in the brain. However, one of the limitations of using this compound is its potential toxicity. It can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are a number of future directions for research on 5-(2-anilinoethyl)-4-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one. One area of research is the development of new ligands for GABA receptors that have higher affinity and selectivity than AET. Another area of research is the development of new compounds that can be used to treat anxiety, seizures, and other neurological disorders.
Conclusion:
In conclusion, 5-(2-anilinoethyl)-4-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been shown to have high affinity for GABA receptors and can be used to study the function of these receptors in the brain. While there are limitations to its use in certain experiments, there are a number of future directions for research on this compound.
Scientific Research Applications
5-(2-anilinoethyl)-4-ethyl-2,4-dihydro-3H-1,2,4-triazol-3-one has been extensively studied for its potential applications in scientific research. One of the main areas of research has been its use as a ligand for GABA receptors. This compound has been shown to have high affinity for GABA receptors and can be used to study the function of these receptors in the brain.
properties
IUPAC Name |
3-(2-anilinoethyl)-4-ethyl-1H-1,2,4-triazol-5-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O/c1-2-16-11(14-15-12(16)17)8-9-13-10-6-4-3-5-7-10/h3-7,13H,2,8-9H2,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPHCZUFQYBEEJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NNC1=O)CCNC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-tert-butyl-N-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-7,7-dimethyl-5,6,7,8-tetrahydro-5-quinazolinamine](/img/structure/B4256160.png)
![N,N-dimethyl-2-[(6-quinolinyloxy)methyl]-1,3-oxazole-4-carboxamide](/img/structure/B4256185.png)
![2-(1H-benzimidazol-1-ylmethyl)-N-{2-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]ethyl}-1,3-oxazole-4-carboxamide](/img/structure/B4256188.png)
![N-(2-methoxyethyl)-3-(1-{[1-(2-methoxyphenyl)-1H-pyrazol-4-yl]methyl}-4-piperidinyl)propanamide](/img/structure/B4256195.png)
![2,2-dimethyl-N-[(2-{methyl[2-(2-pyridinyl)ethyl]amino}-3-pyridinyl)methyl]tetrahydro-2H-pyran-4-carboxamide](/img/structure/B4256202.png)
![N-[2-(dimethylamino)ethyl]-3-[(1'-ethyl-1,3'-bipiperidin-4-yl)oxy]-N-methylbenzamide](/img/structure/B4256224.png)
![N-[2-(2-furyl)ethyl]-1'-(3-phenylpropyl)-1,4'-bipiperidine-4-carboxamide](/img/structure/B4256228.png)
![1-{2-[3-(2-methoxyphenoxy)azetidin-1-yl]pyrimidin-4-yl}piperidin-3-ol](/img/structure/B4256231.png)
amino]methyl}-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one](/img/structure/B4256240.png)
![N-(1-benzyl-3-pyrrolidinyl)-3-[1-(tetrahydro-2H-pyran-4-ylcarbonyl)-4-piperidinyl]propanamide](/img/structure/B4256252.png)
![2-methyl-8-(1,3-thiazol-4-ylcarbonyl)hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one](/img/structure/B4256268.png)